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Compound of Interest

Compound Name: 2,4,6-Tribromotoluene

Cat. No.: B109049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,4,6-Tribromotoluene, alongside a detailed experimental protocol relevant to its
application in organic synthesis. This document is intended to serve as a valuable resource for
professionals in research and development, particularly in the fields of medicinal chemistry and

materials science.

Core Properties and Formula

2,4,6-Tribromotoluene is a halogenated aromatic compound with the chemical formula
C7HsBrs.[1][2] Its structure consists of a toluene molecule substituted with three bromine atoms
at the 2, 4, and 6 positions of the benzene ring.

Quantitative Data Summary

The key quantitative properties of 2,4,6-Tribromotoluene are summarized in the table below

for easy reference and comparison.
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Property Value Source
Molecular Formula C7HsBr3 [1112]
Molecular Weight 328.83 g/mol [1][2]
Appearance Yellow to light brown powder or

crystals
Melting Point 68-71 °C
Boiling Point 290 °C
Density 2.479 g/cm3
Water Solubility Insoluble
CAS Number 6320-40-7 [2]

Applications in Synthesis

2,4,6-Tribromotoluene serves as a key intermediate in various organic syntheses. Notably, it
is a precursor for the synthesis of 2,4,6-tribromo-benzyl bromide and is also used as a reagent
in the preparation of non-proteinogenic a-amino acids.

Experimental Protocols

While 2,4,6-Tribromotoluene is often an intermediate, the following protocol details a
synthesis where it is a potential byproduct, illustrating the reaction conditions for the
bromination of toluene. This provides insight into the synthesis and purification challenges
associated with this compound family.

Protocol: Synthesis of Pentabromotoluene via Bromination of Toluene

This protocol describes a method for the synthesis of pentabromotoluene, where
tribromotoluene isomers are formed as intermediates.

Materials and Equipment:
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e 500 ml jacketed reactor with a reflux condenser, thermowell, mechanical stirrer, and toluene
inlet

 Peristaltic pump

e Gas chromatograph

e Toluene

e Bromine

e Aluminum (ll1) chloride

e 1 2-dibromomethane

e Sodium hydrogen sulfite

e Water

Procedure:

e Reaction Setup: A 500 ml jacketed reactor, protected from light with heavy-duty aluminum
foil, is charged with 150 ml of dry 1,2-dibromomethane, 3.85 g (0.0297 mole) of aluminum
chloride, and 86 ml (1.684 mole) of bromine.

e Toluene Feed: The reactor temperature is set to 25°C. 33.4 ml (0.314 mole) of toluene is
then introduced via a peristaltic pump at a rate of 0.30 ml/min.

e Reaction Monitoring: The progress of the reaction is monitored by taking samples from the
reaction mixture. These samples are treated with water and a sodium bisulfite solution, and
the solid components are dissolved in additional 1,2-dibromomethane before being injected
into a gas chromatograph.

» Post-Reaction: Once the toluene feed is complete, the reaction is allowed to continue for one
hour at a temperature between 45°C and 65°C to ensure completion.

o Work-up and Isolation: To isolate the final product, water and a sodium bisulfite solution are
added to the reaction mixture to neutralize any remaining catalyst and reduce excess
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bromine. The aqueous layer is then separated. The remaining organic slurry is washed with
water, neutralized, and filtered. The resulting crystalline product is dried in a vacuum oven.

Visualized Synthetic Pathway

The following diagram illustrates a key synthetic application of 2,4,6-Tribromotoluene as a
precursor to 2,4,6-tribromo-benzyl bromide.

Starting Material Reaction Product

N-Bromosuccinimide (NBS),
=—> 2,4,6-Tribromo-benzyl bromide

Benzoyl peroxide,
Heat (200-220°C)

2,4,6-Tribromotoluene

Click to download full resolution via product page

Caption: Synthetic pathway from 2,4,6-Tribromotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109049?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

